Cas no 165074-72-6 (Polyandrol)

Polyandrol structure
Polyandrol structure
Product Name:Polyandrol
CAS No:165074-72-6
MF:C19H24O8
MW:380.389066696167
CID:217708
Update Time:2024-03-01

Polyandrol Chemical and Physical Properties

Names and Identifiers

    • 3,9-Ethano-1H,3H,7H-furo[3',4':2,3]cyclopenta[1,2-b]pyran-7-one,4-[(2S)-2,5-dihydro-3-methyl-5-oxo-2-furanyl]hexahydro-3,8,11-trihydroxy-4,10-dimethyl-,(3R,3aR,4S,5aR,8R,9S,9aS,10R,11R)- (9CI)
    • 3,9-Ethano-1H,3H,7H-furo[3',4':2,3]cyclopenta[1,2-b]pyran-7-one,4-[(2S)-2,5-dihydro-3-methyl-5-oxo-2-furanyl]hexahydro-3,8,11
    • (+)-Polyandrol
    • 3,9-Ethano-1H,3H,7H-furo[3',4':2,3]cyclopenta[1,2-b]pyran-7-one,4-(2,5-dihydro-3-methyl-5-oxo-2-furanyl)hexahydro-3,8,11-trihydroxy-4,10-dimethyl-,[3R-[3a,3ab,4b(S*),5aa,8a,9b,9aS*,10R*,11R*]]-
    • Polyandrol
    • Inchi: 1S/C19H24O8/c1-7-4-10(20)27-14(7)17(3)5-9-18-6-25-19(24,16(17)18)13(22)8(2)11(18)12(21)15(23)26-9/h4,8-9,11-14,16,21-22,24H,5-6H2,1-3H3/t8-,9-,11-,12-,13-,14+,16-,17-,18+,19+/m1/s1
    • InChI Key: IRGXOUHTTCDCTK-ZTJWCXPSSA-N
    • SMILES: O1C[C@@]23[C@H]4C[C@](C)([C@@H]5C(C)=CC(=O)O5)[C@H]2[C@@]1([C@@H]([C@H](C)[C@@H]3[C@H](C(=O)O4)O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 1
  • Complexity: 778
  • Topological Polar Surface Area: 123
  • XLogP3: 0.319
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